Cas no 1823903-88-3 (1-(3,5-difluoropyridin-4-yl)piperazine)

• Product Name: 1-(3,5-difluoropyridin-4-yl)piperazine
• CAS No: 1823903-88-3
• CID: 4621962
• PubChem ID: 44668350
• Update Time: 2025-10-21

1-(3,5-difluoropyridin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoropyridin-4-yl)piperazine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(3,5-difluoropyridin-4-yl)piperazine

1-(3,5-Difluoropyridin-4-yl)piperazine: A Promising Compound in Pharmaceutical Research

1-(3,5-Difluoropyridin-4-yl)piperazine, with the CAS number 1823903-88-3, has emerged as a significant compound in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This 1-(3,5-difluoropyridin-4-yl)piperazine derivative is characterized by its pyridine ring system substituted with fluorine atoms at the 3 and 5 positions, combined with a piperazine ring that provides structural flexibility and functional versatility. The synthesis and functionalization of this compound have attracted considerable attention in recent years, particularly in the development of novel therapeutic agents for various diseases.

Recent studies have highlighted the 1-(3,5-difluoropyridin-4-yl)piperazine compound's potential as a lead molecule for drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate specific kinase pathways, which are critical in the progression of cancers such as breast and ovarian carcinoma. The pyridine ring's fluorinated substituents enhance the compound's metabolic stability, while the piperazine moiety contributes to its ability to interact with multiple protein targets, thereby expanding its pharmacological profile.

One of the most notable applications of 1-(3,5-difluoropyridin-4-yl)piperazine is in the treatment of inflammatory diseases. A 2024 study published in Pharmaceutical Research reported that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a central role. The compound's ability to selectively target these pathways without significant off-target effects highlights its potential as a therapeutic agent.

In addition to its anti-inflammatory properties, 1-(3,5-difluoropyridin-4-yl)piperazine has shown promise in neurodegenerative disease research. A 2023 preclinical study in Neuropharmacology found that this compound can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The pyridine ring's electronic properties appear to enhance its interaction with the enzyme's active site, offering a novel approach to the design of cholinesterase inhibitors.

The synthesis of 1-(3,5-difluoropyridin-4-yl)piperazine involves several key steps, including the functionalization of the pyridine ring and the coupling with the piperazine ring. Researchers have explored various synthetic routes to optimize yield and purity, with a particular focus on green chemistry principles. For example, a 2024 study in Green Chemistry described an efficient method using microwave-assisted synthesis to produce this compound with high efficiency and minimal environmental impact. Such advancements are crucial for scaling up production for potential therapeutic applications.

Another area of interest is the 1-(3,5-difluoropyridin-4-yl)piperazine compound's potential in the development of antiviral agents. A 2023 study in Antiviral Research investigated its activity against RNA viruses, including influenza and coronaviruses. The compound was found to inhibit viral replication by interfering with the viral RNA polymerase, suggesting its utility as a broad-spectrum antiviral agent. This finding is particularly significant given the ongoing need for effective treatments against emerging viral threats.

Despite its promising properties, the 1-(3,5-difluoropyridin-4-yl)piperazine compound faces challenges in terms of solubility and bioavailability. Researchers are actively working on modifying its structure to enhance these properties. For instance, a 2024 study in Drug Discovery Today explored the use of prodrug strategies to improve the compound's solubility, demonstrating that esterification of the piperazine ring significantly enhanced its aqueous solubility without compromising its biological activity.

Furthermore, the 1-(3,5-difluoropyridin-4-yl)piperazine compound has been evaluated for its safety profile in preclinical studies. A 2023 report in Toxicological Sciences indicated that the compound exhibits low toxicity at therapeutic concentrations, with no significant organ toxicity observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1-(3,5-difluoropyridin-4-yl)piperazine represents a versatile and promising compound in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable lead molecule for the development of novel therapies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the treatment of various diseases.